Cas no 122684-38-2 (1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester)

• Product Name: 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester
• CAS No: 122684-38-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 3034087
• PubChem ID: 14235528
• Update Time: 2025-04-21

1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, Methyl ester
• Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate
• SCHEMBL7266907
• DTXSID50557791
• 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, methyl ester, exo- (9CI)
• L002012
• exo-1-Azabicyclo[2.2.1]heptane-3-carboxylic acid methyl ester
• 121564-88-3
• AKOS006273463
• 122684-38-2

• Inchi： 1S/C8H13NO2/c1-11-8(10)7-5-9-3-2-6(7)4-9/h6-7H,2-5H2,1H3
• InChI Key： LVBCACDXSOCLCG-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN2CCC1C2)=O

Computed Properties

• Exact Mass: 155.094628657Da
• Monoisotopic Mass: 155.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5Ų